Cas no 1261896-64-3 (5-(3-Chloro-5-methylphenyl)-3-methylphenol)

• Product Name: 5-(3-Chloro-5-methylphenyl)-3-methylphenol
• CAS No: 1261896-64-3
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18313282
• CID: 2761953
• PubChem ID: 53218976
• Update Time: 2025-05-21

5-(3-Chloro-5-methylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-CHLORO-5-METHYLPHENYL)-3-METHYLPHENOL
• 5-(3-Chloro-5-methylphenyl)-3-methylphenol, 95%
• MFCD18313282
• DTXSID90683861
• 1261896-64-3
• 3'-Chloro-5,5'-dimethyl[1,1'-biphenyl]-3-ol
• 5-(3-Chloro-5-methylphenyl)-3-methylphenol

• MDL： MFCD18313282
• Inchi： 1S/C14H13ClO/c1-9-3-11(7-13(15)5-9)12-4-10(2)6-14(16)8-12/h3-8,16H,1-2H3
• InChI Key： IYLRYFSCAZXDDO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)C1C=C(C=C(C)C=1)O

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(3-Chloro-5-methylphenyl)-3-methylphenol

5-(3-Chloro-5-methylphenyl)-3-methylphenol (CAS No. 1261896-64-3): A Comprehensive Overview of Its Properties and Applications

The chemical compound 5-(3-Chloro-5-methylphenyl)-3-methylphenol (CAS No. 1261896-64-3) is a specialized organic molecule that has garnered significant attention in various industrial and research applications. This phenol derivative is characterized by its unique structural features, including a chloro-substituted phenyl ring and a methyl group, which contribute to its distinct chemical and physical properties. In this article, we delve into the molecular characteristics, synthesis, and potential uses of this compound, while also addressing common queries and trends in the field.

One of the key aspects of 5-(3-Chloro-5-methylphenyl)-3-methylphenol is its molecular structure. The presence of both chloro and methyl substituents on the phenyl ring enhances its reactivity and stability, making it a valuable intermediate in organic synthesis. Researchers often explore such compounds for their potential in developing advanced materials, pharmaceuticals, and agrochemicals. The CAS No. 1261896-64-3 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

In recent years, the demand for specialized phenolic compounds like 5-(3-Chloro-5-methylphenyl)-3-methylphenol has surged, driven by advancements in green chemistry and sustainable manufacturing. Environmental concerns and regulatory pressures have led to a growing interest in eco-friendly synthesis methods. For instance, researchers are investigating catalytic processes and solvent-free reactions to produce such compounds with minimal environmental impact. This aligns with the broader trend of green chemistry and sustainable synthesis, which are frequently searched topics in scientific and industrial circles.

Another area of interest is the potential application of 5-(3-Chloro-5-methylphenyl)-3-methylphenol in the development of high-performance polymers and resins. Phenolic compounds are known for their thermal stability and mechanical strength, making them ideal candidates for coatings, adhesives, and composite materials. The incorporation of chloro and methyl groups can further tailor these properties, addressing specific industry needs. This has led to increased research into advanced materials and functional polymers, which are hot topics in materials science.

From a pharmacological perspective, phenolic derivatives are often explored for their bioactive properties. While 5-(3-Chloro-5-methylphenyl)-3-methylphenol is not a drug itself, its structural motifs are of interest in medicinal chemistry. Researchers are investigating similar compounds for their potential antimicrobial, antioxidant, and anti-inflammatory activities. This ties into the broader search trends around drug discovery and bioactive compounds, which are highly relevant in the pharmaceutical industry.

In conclusion, 5-(3-Chloro-5-methylphenyl)-3-methylphenol (CAS No. 1261896-64-3) is a versatile compound with promising applications across multiple fields. Its unique structure and reactivity make it a valuable asset in organic synthesis, materials science, and beyond. As the scientific community continues to explore sustainable and innovative uses for such compounds, the relevance of phenolic derivatives and specialty chemicals will only grow. By staying informed about these trends, researchers and industry professionals can leverage the full potential of this remarkable molecule.